MAGE-3 (267-282)
Description
Melanoma-associated antigen 3; MAGE-3
Scientific Research Applications
MAGE-3 in Immunotherapy and Cancer Research
MAGE-3, a cancer/testis antigen, has shown significant promise in cancer immunotherapy research. A study by Zhang et al. (2003) identified a MAGE-3 peptide presented by HLA-DR1 to CD4+ T cells isolated from a melanoma patient vaccinated with MAGE-3 protein, indicating its potential in vaccine development for cancer treatment. Additionally, Gaugler et al. (1994) and Bruggen et al. (1994) highlighted the role of MAGE-3 in the recognition of tumor cells by cytolytic T lymphocytes, further emphasizing its significance in cancer immunotherapy.
MAGE-3 in Tumor-Specific Antigen Research
MAGE-3 has been identified as a tumor-specific antigen with potential applications in targeted cancer therapies. Manici et al. (1999) demonstrated that melanoma cells present a MAGE-3 epitope to CD4+ cytotoxic T cells, which can be leveraged for designing peptide-based vaccines targeting tumor-specific CD4+ T cell epitopes. Additionally, Kocher et al. (1995) identified the intracellular location of the MAGE-3 gene product, providing insights into its role and mechanisms in tumor cells.
MAGE-3 in Clinical Trials and Cancer Vaccines
MAGE-3 has been actively involved in clinical trials for cancer vaccines. Kruit et al. (2005) conducted a phase 1/2 study of subcutaneous and intradermal immunization with a recombinant MAGE‐3 protein in patients with metastatic melanoma, highlighting the clinical potential of MAGE-3 in immunotherapy.
MAGE-3 in Genomic and Microarray Research
Beyond cancer research, MAGE-3 has implications in genomic and microarray studies. Spellman et al. (2002) and Tjandra et al. (2003) developed frameworks for the standardized storage and exchange of microarray data, including MAGE-3 related information, which facilitates data integration and analysis in various biological and clinical research fields.
properties
sequence |
ACYEFLWGPRALVETS |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanoma-associated antigen 3 (267-282); MAGE-3 (267-282) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
